Cas no 1889912-48-4 (1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylic acid
• CAS No: 1889912-48-4
• MF: C₈H₁₁FN₂O₂
• MW: 186.183545351028
• CID: 6960183
• PubChem ID: 115017037
• Update Time: 2025-08-13

1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl)-5-fluoro-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C8H11FN2O2/c1-8(2,3)11-6(9)5(4-10-11)7(12)13/h4H,1-3H3,(H,12,13)
• InChI Key： IZEGMESYBCAIQS-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=NN1C(C)(C)C

Computed Properties

• Exact Mass: 186.08045576Da
• Monoisotopic Mass: 186.08045576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų